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Compound of Interest

Compound Name: Coumarin 343 X azide

Cat. No.: B15339965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the proper storage, handling, and safety

precautions for Coumarin 343 X azide, a fluorescent probe widely utilized in bioconjugation

and molecular labeling through "click chemistry." Adherence to these guidelines is crucial for

ensuring the stability of the compound, the reproducibility of experimental results, and, most

importantly, laboratory safety.

Introduction to Coumarin 343 X Azide
Coumarin 343 X azide is a blue-emitting fluorophore that serves as a valuable tool in chemical

biology and drug development. Its azide functional group allows for covalent ligation to

molecules containing a terminal alkyne via a copper(I)-catalyzed azide-alkyne cycloaddition

(CuAAC) or a strain-promoted azide-alkyne cycloaddition (SPAAC), forming a stable triazole

linkage. This process, popularly known as "click chemistry," is celebrated for its high efficiency,

specificity, and biocompatibility. The extended "X" linker in Coumarin 343 X azide enhances its

solubility and provides spatial separation between the fluorescent dye and the conjugated

biomolecule, minimizing potential steric hindrance and quenching effects.

Physicochemical and Fluorescent Properties
Understanding the fundamental properties of Coumarin 343 X azide is essential for its

effective use in experimental design.
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Property Value Reference(s)

Molecular Formula C₂₅H₃₂N₆O₄ [1][2]

Molecular Weight ~480.6 g/mol [1][2]

Appearance Yellow solid/powder [2]

Excitation Maximum (λex) ~437 nm [1][2][3]

Emission Maximum (λem) ~477 nm [1][2][3]

Molar Extinction Coefficient ~39,000 M⁻¹cm⁻¹ [1][2][3]

Fluorescence Quantum Yield ~0.63 [1][3]

Storage and Stability
Proper storage is critical to maintain the integrity and reactivity of Coumarin 343 X azide.
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Parameter Recommended Condition Reference(s)

Temperature -20°C for long-term storage. [1][2][3][4]

May be shipped at ambient

temperature for short periods.
[1][2][3]

Light
Store in the dark. Avoid

prolonged exposure to light.
[3][4]

Moisture
Desiccate. Keep in a dry

environment.
[2][4]

Shelf Life
Up to 24 months at -20°C in

the dark.
[3]

Solution Storage

Prepare fresh solutions for

best results. If necessary to

store solutions, aliquot into

single-use volumes and store

at -20°C or -80°C for short

periods. Avoid repeated

freeze-thaw cycles.

[5]

Handling and Safety Precautions
Coumarin 343 X azide contains an organic azide group, which requires specific safety

considerations. While the high molecular weight of this compound makes it relatively stable

compared to smaller organic azides, caution is still warranted.

4.1. General Handling:

Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate Personal Protective Equipment (PPE):

Safety glasses or goggles.

Chemical-resistant gloves (e.g., nitrile).
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A lab coat.

Avoid inhalation of dust by handling the solid powder carefully.

Prevent skin and eye contact. In case of contact, rinse thoroughly with water.

Use non-metallic spatulas (e.g., plastic or ceramic) to handle the solid, as heavy metal

azides can be explosive.

Avoid heat, sparks, and open flames. Organic azides can be thermally sensitive.

Do not use chlorinated solvents (e.g., dichloromethane, chloroform) as reaction media, as

this can lead to the formation of explosive di- and tri-azidomethane.

4.2. Incompatibilities:

Heavy metals: Avoid contact with copper, lead, brass, and other heavy metals, which can

form shock-sensitive and explosive metal azides.

Strong oxidizing agents, strong acids, and strong bases.

Reducing agents: The azide group can be reduced.

4.3. Waste Disposal:

Dispose of waste containing Coumarin 343 X azide and other azide compounds in a

dedicated, clearly labeled waste container.

Do not mix azide waste with acidic waste, as this can generate highly toxic and explosive

hydrazoic acid.

Follow all local, state, and federal regulations for hazardous waste disposal.

Solubility and Solution Preparation
Solubility: Coumarin 343 X azide is poorly soluble in water but has good solubility in organic

solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO).[1][2]

Stock Solution Preparation:
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Allow the vial of Coumarin 343 X azide to warm to room temperature before opening to

prevent moisture condensation.

Add the appropriate volume of anhydrous DMF or DMSO to the vial to achieve the desired

concentration (e.g., 10 mM).

Vortex briefly to dissolve the solid. Gentle warming (e.g., to 37°C) or sonication can be

used to aid dissolution if necessary.[5]

Store the stock solution as recommended in the "Storage and Stability" section.

Experimental Protocols: Application in Click
Chemistry
Coumarin 343 X azide is primarily used for fluorescently labeling alkyne-containing molecules.

Below are general protocols for copper-catalyzed and strain-promoted click chemistry. Note:

These are starting points and may require optimization for specific applications.

6.1. Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This reaction is highly efficient but requires a copper catalyst, which can be cytotoxic.

Materials:

Coumarin 343 X azide stock solution (e.g., 10 mM in DMSO).

Alkyne-containing biomolecule in a suitable buffer (e.g., phosphate buffer, pH 7-8).

Copper(II) sulfate (CuSO₄) stock solution (e.g., 50 mM in water).

Sodium ascorbate stock solution (e.g., 1 M in water, freshly prepared).

Copper-chelating ligand (optional, but recommended) such as TBTA or THPTA stock solution

(e.g., 50 mM in DMSO or water).

Protocol:

In a microcentrifuge tube, add the alkyne-containing biomolecule.
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Add the Coumarin 343 X azide stock solution. A 2-10 fold molar excess over the alkyne is a

good starting point.

If using a ligand, add the TBTA or THPTA solution to the reaction mixture.

Add the CuSO₄ stock solution.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

Incubate the reaction at room temperature for 1-4 hours, protected from light.

The labeled product can be purified by methods appropriate for the biomolecule, such as

size exclusion chromatography, dialysis, or precipitation.

6.2. Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

This "copper-free" click reaction is ideal for live-cell imaging and other applications where

copper toxicity is a concern. It utilizes a strained alkyne (e.g., DBCO, BCN).

Materials:

Coumarin 343 X azide stock solution (e.g., 10 mM in DMSO).

Strained alkyne-containing biomolecule (e.g., DBCO-labeled protein) in a biocompatible

buffer (e.g., PBS, pH 7.4).

Protocol:

In a microcentrifuge tube, combine the strained alkyne-containing biomolecule with the

Coumarin 343 X azide stock solution. A 2-10 fold molar excess of the azide is typically

used.

Incubate the reaction at room temperature or 37°C for 1-12 hours, protected from light.

Reaction times may vary depending on the specific strained alkyne and reactants.

The labeled product can be purified using standard biochemical techniques.

Visualized Workflows
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Logical Workflow for Storage and Handling of Coumarin 343 X Azide
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Caption: Workflow for safe storage, handling, and use of Coumarin 343 X azide.
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Caption: Simplified reaction pathway for CuAAC labeling.

This guide is intended for informational purposes for trained laboratory personnel. Always

consult the most recent safety data information for all chemicals and adhere to your institution's

safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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